2-Amino-3,5-dibromo-6-methylpyridine
Overview
Description
2-Amino-3,5-dibromo-6-methylpyridine is an important chemical raw material or intermediate, widely used in the synthesis of pyridine drugs . It has potential antibacterial, antidepressant, insecticidal, weeding, and antibacterial effects .
Synthesis Analysis
The synthesis of this compound involves the use of 6 ml 30% NaOH to alkalinize the aqueous filtrate to pH 8, filtering out the colorless precipitate of the bromo derivative III. The product is washed with 5 ml of water, recrystallized with 20% acetic acid, and then dried to obtain the target product 5-bromo-6-methyl-2-aminopyridine .Molecular Structure Analysis
The molecular formula of this compound is C6H6Br2N2, and its molecular weight is 265.933 . The IUPAC Standard InChI is InChI=1S/C6H6Br2N2/c1-3-4(7)2-5(8)6(9)10-3/h2H,1H3, (H2,9,10) .Chemical Reactions Analysis
This compound may be used to synthesize 1- [ [ (3,5-dibromo-6-methyl-2-pyridinyl)imino]-methylenyl]-2-naphthalenol and 3,5-dibromo-6-methyl-2-pyridone .Physical and Chemical Properties Analysis
This compound is a light brown powder . It has a melting point of 143.5-148.5 °C . The compound is slightly soluble in methanol .Scientific Research Applications
Photochemical Dimerization : Ultraviolet irradiation of 2-amino-3,5-dibromo-6-methylpyridine and similar compounds results in the formation of 1,4-dimers, which are significant for understanding the chemical and physical properties of these compounds (Taylor & Kan, 1963).
Formation of Hydration Products : Studies have shown the formation of hydrogen-bonded ion chains in certain hydration products of compounds related to this compound, which is important for understanding molecular interactions (Waddell, Hulse, & Cole, 2011).
Ring Transformations in Heterocyclic Compounds : Reactions of derivatives of this compound with potassium amide in liquid ammonia have been investigated, showing unusual reactions such as meta-rearrangement and conversions involving a ring transformation (Hertog, Plas, Pieterse, & Streef, 2010).
Electrocatalytic Carboxylation : A new electrochemical procedure for the electrocatalytic carboxylation of compounds similar to this compound with CO2 was investigated, showing potential in green chemistry applications (Feng, Huang, Liu, & Wang, 2010).
Molecular and Crystal Structures : Studies on the molecular and crystal structures of nitroderivatives of 2-amino-4-methylpyridine provide insights into the structural aspects of similar compounds (Bryndal et al., 2012).
Bromodomain Ligands : Derivatives of 3-Amino-2-methylpyridine, a compound related to this compound, have been identified as ligands of the BAZ2B bromodomain, which is significant in the field of medicinal chemistry (Marchand, Lolli, & Caflisch, 2016).
Synthesis and Inhibition Studies : The synthesis of a novel amino salicylato salt and its Cu(II) complex, derived from compounds similar to this compound, has been investigated for its inhibition studies on carbonic anhydrase isoenzymes (Yenikaya et al., 2011).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that this compound can be used to synthesize other compounds , which may interact with specific biological targets.
Mode of Action
It’s possible that the compound exerts its effects through its metabolites or the compounds it helps synthesize .
Result of Action
It’s possible that the compound’s effects are mediated through the compounds it helps synthesize .
Properties
IUPAC Name |
3,5-dibromo-6-methylpyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6Br2N2/c1-3-4(7)2-5(8)6(9)10-3/h2H,1H3,(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLUYMDMBXIMIGK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1Br)Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6Br2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50919476 |
Source
|
| Record name | 3,5-Dibromo-6-methylpyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50919476 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
91872-10-5, 91845-57-7 |
Source
|
| Record name | 3,5-Dibromo-6-methylpyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50919476 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Wisteria sinensis, ext. | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.086.536 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-Amino-3,5-dibromo-6-methylpyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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